2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate

• IUPAC Name: (2-oxo-1,3-benzoxathiol-5-yl) N-(4-methylphenyl)sulfonylcarbamate
• InChI: InChI=1S/C15H11NO6S2/c1-9-2-5-11(6-3-9)24(19,20)16-14(17)21-10-4-7-12-13(8-10)23-15(18)22-12/h2-8H,1H3,(H,16,17)
• InChI Key: MUMMKMPQPQCKCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)OC2=CC3=C(C=C2)OC(=O)S3
• Molecular Formula: C15H11NO6S2
• Molecular Weight: 365.4 g/mol

Description

2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate, also known as MBX-102, is a synthetic compound that has been widely studied for its potential therapeutic applications. It belongs to the class of compounds known as thioxanthenones, which have been shown to have a variety of biological activities.

Mechanism of Action

The exact mechanism of action of 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate is not fully understood, but it is thought to involve the inhibition of key enzymes involved in inflammation and oxidative stress, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Biochemical and Physiological Effects:
Studies have shown that 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate can reduce inflammation and oxidative stress in a variety of cell types, including macrophages and endothelial cells. It has also been shown to induce apoptosis in cancer cells and protect against neurodegeneration in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate is its potent anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of a variety of diseases. However, its exact mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

Future research on 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate could focus on its potential therapeutic applications in specific diseases, such as cancer and neurodegenerative diseases. In addition, more studies are needed to determine its safety and efficacy in humans, as well as its potential side effects and drug interactions. Finally, the development of new synthetic methods for 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate could lead to the discovery of related compounds with even greater therapeutic potential.

Synthesis Methods

The synthesis of 2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate involves the reaction of 4-methylphenylsulfonyl chloride with 2-mercaptobenzoic acid in the presence of triethylamine, followed by the reaction of the resulting intermediate with ethyl chloroformate to form the final product.

Scientific Research Applications

2-oxo-1,3-benzoxathiol-5-yl [(4-methylphenyl)sulfonyl]carbamate has been studied for its potential therapeutic applications in a variety of areas, including cancer, inflammation, and neurodegenerative diseases. In particular, it has been shown to have anti-inflammatory and antioxidant properties, as well as the ability to induce apoptosis in cancer cells.